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Compound of Interest

Compound Name: a-Damascenone

Cat. No.: B1149544

For Researchers, Scientists, and Drug Development Professionals

Introduction

a-Damascenone is a potent fragrance and flavor compound belonging to the family of rose
ketones. Its characteristic fruity and floral aroma makes it a valuable ingredient in the
perfumery, cosmetics, and food industries. This document provides detailed application notes
and experimental protocols for the synthesis and purification of a-damascenone, intended for
use in research and development settings.

Synthesis of a-Damascenone

Several synthetic routes to a-damascenone have been developed, starting from various
precursors. The choice of a particular method may depend on factors such as the availability of
starting materials, desired yield and purity, and scalability.

Synthesis Method 1: From a-lonone

This is a widely used and well-documented method that proceeds in four main steps:
oximation, epoxidation, dehydration, and reduction.[1]

Workflow for the Synthesis of a-Damascenone from a-lonone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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